Cas no 64297-55-8 (3-methoxypropane-1-sulfonyl chloride)

• Product Name: 3-methoxypropane-1-sulfonyl chloride
• CAS No: 64297-55-8
• MF: C₄H₉ClO₃S
• MW: 172.630459547043
• CID: 3207798
• PubChem ID: 20242868
• Update Time: 2025-10-20

3-methoxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-PROPANESULFONYL CHLORIDE, 3-METHOXY-
• 806-247-8
• 64297-55-8
• AB66343
• BS-13101
• 3-methoxypropane-1-sulfonyl chloride
• DB-136761
• G58097
• AKOS010296552
• SCHEMBL1542802
• MFCD12783396
• CS-0258050
• QERBKLODENVLBY-UHFFFAOYSA-N
• EN300-68942
• 3-Methoxy-1-propanesulfonyl chloride

• MDL： MFCD12783396
• Inchi： 1S/C4H9ClO3S/c1-8-3-2-4-9(5,6)7/h2-4H2,1H3
• InChI Key： QERBKLODENVLBY-UHFFFAOYSA-N
• SMILES： ClS(CCCOC)(=O)=O

Computed Properties

• Exact Mass: 171.9960930Da
• Monoisotopic Mass: 171.9960930Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-methoxypropane-1-sulfonyl chloride

Introduction to 3-methoxypropane-1-sulfonyl chloride (CAS No: 64297-55-8)

3-methoxypropane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 64297-55-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the preparation of various biologically active molecules. The presence of both a methoxy group and a sulfonyl chloride functionality makes it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The structure of 3-methoxypropane-1-sulfonyl chloride consists of a propane backbone substituted with a methoxy group at the third carbon and a sulfonyl chloride group at the first carbon. This unique arrangement imparts distinct reactivity patterns, making it particularly valuable in the synthesis of more complex molecules. The sulfonyl chloride moiety is known for its ability to participate in nucleophilic substitution reactions, while the methoxy group can influence electronic properties and interactions within a molecular framework.

In recent years, there has been growing interest in the applications of sulfonyl chlorides in drug discovery and development. 3-methoxypropane-1-sulfonyl chloride has been explored as a key intermediate in the synthesis of sulfonamide derivatives, which are prominent in many therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer agents. The ability to introduce this sulfonyl chloride group into a molecule allows for further functionalization, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of 3-methoxypropane-1-sulfonyl chloride is its role in facilitating cross-coupling reactions. These reactions are fundamental in modern organic synthesis, allowing for the construction of complex carbon-carbon bonds that are essential in many drug molecules. For instance, the compound has been utilized in palladium-catalyzed coupling reactions, where it serves as an electrophile that reacts with nucleophiles like aryl halides or organometallic reagents. Such transformations have been pivotal in the development of novel pharmaceuticals with improved efficacy and reduced side effects.

Recent studies have also highlighted the utility of 3-methoxypropane-1-sulfonyl chloride in peptide coupling applications. Sulfonyl chlorides can react with primary amines to form stable amide bonds, which are the cornerstone of peptide synthesis. By incorporating this sulfonyl chloride functionality into peptide mimetics or peptidomimetics, researchers have been able to develop molecules with enhanced stability and bioactivity. This has opened up new avenues for therapeutic intervention in areas such as neurodegenerative diseases and infectious disorders.

The industrial production of 3-methoxypropane-1-sulfonyl chloride typically involves the chlorosulfonation of methoxymethyl propane followed by purification steps to ensure high chemical purity. Advances in synthetic methodologies have enabled more efficient and scalable processes, making this compound more accessible for research and commercial applications. The demand for high-quality intermediates like 3-methoxypropane-1-sulfonyl chloride continues to rise as pharmaceutical companies strive to develop innovative therapies.

In academic research, 3-methoxypropane-1-sulfonyl chloride has been employed in various mechanistic studies to understand reaction pathways and optimize synthetic strategies. For example, its use in studying electrophilic aromatic substitution reactions has provided valuable insights into how electronic effects influence reaction outcomes. Such knowledge is crucial for designing more efficient synthetic routes and predicting the behavior of related compounds.

The versatility of 3-methoxypropane-1-sulfonyl chloride extends beyond its role as an intermediate; it also serves as a valuable tool in chemical education. Its well-defined reactivity patterns make it an excellent example for teaching students about functional group transformations and synthetic logic. By incorporating case studies involving this compound into curricula, educators can illustrate key concepts in organic chemistry and inspire future generations of scientists.

Looking ahead, the future applications of 3-methoxypropane-1-sulfonyl chloride are likely to expand as new synthetic techniques and drug discovery paradigms emerge. Its continued use in developing novel therapeutics underscores its importance as a cornerstone intermediate in modern chemistry. As research progresses, we can expect to see further innovations leveraging its unique properties to address unmet medical needs.